Cas no 1178498-86-6 (2,6-difluoro-4-methoxybenzenesulfonyl chloride)

• Product Name: 2,6-difluoro-4-methoxybenzenesulfonyl chloride
• CAS No: 1178498-86-6
• MF: C₇H₅ClF₂O₃S
• MW: 242.627607107162
• MDL: MFCD12813878
• CID: 1080025
• PubChem ID: 54592549
• Update Time: 2025-10-28

2,6-difluoro-4-methoxybenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-methoxybenzenesulfonyl chloride
• 2,6-difluoro-4-methoxybenzene-1-sulfonylchloride
• 1178498-86-6
• MFCD12813878
• CS-0208987
• EN300-60114
• 2,6-difluoro-4-methoxybenzene-1-sulfonyl chloride
• SCHEMBL22146099
• 2,6-Difluoro-4-methoxybenzenesulfonylchloride
• AT11552

• MDL： MFCD12813878
• Inchi： 1S/C7H5ClF2O3S/c1-13-4-2-5(9)7(6(10)3-4)14(8,11)12/h2-3H,1H3
• InChI Key： QFJQSXRCOGYTQB-UHFFFAOYSA-N
• SMILES： ClS(C1C(=CC(=CC=1F)OC)F)(=O)=O

Computed Properties

• Exact Mass: 241.9615992g/mol
• Monoisotopic Mass: 241.9615992g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2,6-difluoro-4-methoxybenzenesulfonyl chloride

Comprehensive Guide to 2,6-Difluoro-4-methoxybenzenesulfonyl chloride (CAS No. 1178498-86-6)

2,6-Difluoro-4-methoxybenzenesulfonyl chloride (CAS No. 1178498-86-6) is a specialized sulfonyl chloride derivative widely used in organic synthesis and pharmaceutical research. This compound features a unique methoxy-substituted benzene ring with fluorine atoms at the 2 and 6 positions, making it a valuable intermediate for constructing complex molecules. Researchers and manufacturers frequently seek this compound due to its reactivity and versatility in cross-coupling reactions and sulfonamide formation.

The growing demand for fluorinated aromatic compounds in drug discovery has increased interest in 2,6-difluoro-4-methoxybenzenesulfonyl chloride. Its applications span from small-molecule pharmaceuticals to agrochemicals, where the introduction of fluorine atoms enhances metabolic stability and bioavailability. Recent studies highlight its role in developing kinase inhibitors and antiviral agents, aligning with current trends in precision medicine and infectious disease research.

From a synthetic chemistry perspective, 2,6-difluoro-4-methoxybenzenesulfonyl chloride serves as a key building block for sulfonylation reactions. Its electron-withdrawing fluorine substituents influence reactivity patterns, enabling selective transformations under mild conditions. This characteristic makes it particularly useful for parallel synthesis and combinatorial chemistry approaches that dominate modern drug discovery workflows.

The compound's physicochemical properties have been extensively studied to support formulation development. With a molecular weight of 247.62 g/mol, it typically appears as a white to off-white crystalline powder. Its solubility profile shows good dissolution in common organic solvents like dichloromethane and tetrahydrofuran, while being sparingly soluble in water. These properties make it compatible with various reaction conditions and purification techniques.

Quality control of 2,6-difluoro-4-methoxybenzenesulfonyl chloride typically involves HPLC analysis and spectroscopic characterization. Purity standards often exceed 97% for research applications, with rigorous testing for residual solvents and byproducts. The compound's stability under inert atmosphere allows for long-term storage when properly handled, though moisture sensitivity necessitates desiccated conditions.

In the pharmaceutical industry, this sulfonyl chloride has gained attention for its role in creating targeted therapies. The combination of fluorine atoms and methoxy group provides optimal electronic and steric properties for interacting with biological targets. Recent patent literature reveals its incorporation into cancer therapeutics and central nervous system drugs, reflecting industry priorities in oncology and neurology research.

Environmental and safety considerations for 2,6-difluoro-4-methoxybenzenesulfonyl chloride follow standard laboratory protocols for reactive intermediates. While not classified as hazardous under normal handling conditions, proper personal protective equipment is recommended during manipulation. The compound's environmental fate has been studied, showing favorable biodegradation potential under appropriate conditions.

The global market for fluorinated building blocks like 2,6-difluoro-4-methoxybenzenesulfonyl chloride continues to expand, driven by pharmaceutical innovation. Custom synthesis services increasingly offer this compound in various quantities, from milligram-scale for discovery research to kilogram quantities for process development. Pricing trends reflect the growing demand for high-purity fluorinated intermediates in drug development pipelines.

Analytical challenges associated with 2,6-difluoro-4-methoxybenzenesulfonyl chloride have prompted advancements in characterization techniques. Modern mass spectrometry methods and multinuclear NMR spectroscopy provide detailed structural information, supporting quality assurance in production. These analytical capabilities are particularly valuable for verifying regioisomeric purity and detecting potential process-related impurities.

Future applications of 2,6-difluoro-4-methoxybenzenesulfonyl chloride may extend into material science and electronic chemicals. The compound's unique electronic properties make it a candidate for developing organic semiconductors and advanced polymers. As research into fluorine-containing materials progresses, this sulfonyl chloride derivative may find new roles beyond traditional pharmaceutical applications.